Cas no 1841227-61-9 (L-Serine, O-(1-ethylpropyl)-)

• Product Name: L-Serine, O-(1-ethylpropyl)-
• CAS No: 1841227-61-9
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• CID: 5955358
• PubChem ID: 165508255
• Update Time: 2025-06-29

L-Serine, O-(1-ethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• L-Serine, O-(1-ethylpropyl)-
• (2S)-2-amino-3-(pentan-3-yloxy)propanoic acid
• EN300-1299373
• 1841227-61-9

• Inchi： 1S/C8H17NO3/c1-3-6(4-2)12-5-7(9)8(10)11/h6-7H,3-5,9H2,1-2H3,(H,10,11)/t7-/m0/s1
• InChI Key： MRDGASYGQNFELA-ZETCQYMHSA-N
• SMILES： C(O)(=O)[C@H](COC(CC)CC)N

Computed Properties

• Exact Mass: 175.12084340g/mol
• Monoisotopic Mass: 175.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.055±0.06 g/cm3(Predicted)
• Boiling Point: 289.2±30.0 °C(Predicted)
• pka: 2.09±0.10(Predicted)

Additional information on L-Serine, O-(1-ethylpropyl)-

Introduction to L-Serine, O-(1-ethylpropyl)- (CAS No. 1841227-61-9)

L-Serine, O-(1-ethylpropyl)-, with the chemical compound identifier CAS No. 1841227-61-9, is a specialized derivative of the naturally occurring amino acid serine. This compound has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. The modification of serine with an O-(1-ethylpropyl) group introduces specific functional characteristics that make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of L-Serine, O-(1-ethylpropyl)- consists of a serine backbone with an ethylpropyl group attached to the oxygen atom of the hydroxyl group. This structural modification enhances the compound's solubility and reactivity, making it particularly useful in medicinal chemistry applications. The ethylpropyl group contributes to the molecule's lipophilicity, which can be advantageous in drug delivery systems and membrane interactions.

In recent years, there has been growing interest in exploring the pharmacological potential of serine derivatives. L-Serine, O-(1-ethylpropyl)- has been investigated for its potential role in modulating various biological pathways. One of the most promising areas of research is its application in cancer therapy. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes involved in tumor growth and progression. The precise mechanism by which it exerts these effects is still under investigation, but preliminary findings are encouraging.

Additionally, L-Serine, O-(1-ethylpropyl)- has shown promise in the development of treatments for neurological disorders. Research indicates that this derivative may interact with specific neurotransmitter systems, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The ability of this compound to cross the blood-brain barrier is a significant advantage, as many drugs targeting neurological disorders struggle with this challenge.

The synthesis of L-Serine, O-(1-ethylpropyl)- involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction typically begins with the protection of the hydroxyl group on serine using an ethyl propionate derivative. This step is crucial for preventing unwanted side reactions during subsequent modifications. Following protection, the molecule undergoes further functionalization to introduce the desired O-(1-ethylpropyl) group. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve this transformation efficiently.

The analytical characterization of L-Serine, O-(1-ethylpropyl)- is essential to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used for this purpose. NMR spectroscopy provides detailed information about the molecular structure, while MS confirms the molecular weight and fragmentation patterns. HPLC is employed to assess purity and identify any impurities that may be present.

One of the key challenges in working with L-Serine, O-(1-ethylpropyl)- is its sensitivity to environmental conditions such as moisture and temperature. Proper storage conditions are necessary to maintain its stability and prevent degradation. Typically, this compound is stored in a cool, dry place under an inert atmosphere such as nitrogen or argon. These storage conditions help to minimize interactions with atmospheric moisture and oxygen, which can lead to unwanted side reactions.

The future prospects for L-Serine, O-(1-ethylpropyl)- are promising, with ongoing research aimed at expanding its applications in drug development. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel therapeutic agents based on this derivative. Additionally, advances in synthetic chemistry may lead to more efficient methods for producing this compound on an industrial scale.

In conclusion, L-Serine, O-(1-ethylpropyl)- (CAS No. 1841227-61-9) is a versatile and potentially valuable compound in pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for various therapeutic applications. As research continues to uncover new insights into its pharmacological properties, this derivative is poised to play a significant role in the development of next-generation drugs.